N,N'-pentane-1,5-diyldipyridine-2-carboxamide

• Molecular Formula: C17H20N4O2
• Molecular Weight: 312.37 g/mol
• IUPAC Name: N-[5-(pyridine-2-carbonylamino)pentyl]pyridine-2-carboxamide
• InChI: InChI=1S/C17H20N4O2/c22-16(14-8-2-6-10-18-14)20-12-4-1-5-13-21-17(23)15-9-3-7-11-19-15/h2-3,6-11H,1,4-5,12-13H2,(H,20,22)(H,21,23)
• InChI Key: UXNLLMDYKVDZFN-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)C(=O)NCCCCCNC(=O)C2=CC=CC=N2

Description

N,N'-pentane-1,5-diyldipyridine-2-carboxamide, also known as DPC, is a chemical compound that has been widely used in scientific research. DPC has been found to have a variety of applications in the fields of biochemistry, pharmacology, and medicinal chemistry.

Mechanism of Action

The mechanism of action of N,N'-pentane-1,5-diyldipyridine-2-carboxamide is not fully understood, but it is believed to involve the formation of stable complexes with metal ions. These complexes can then interact with biological molecules such as proteins and nucleic acids, leading to a variety of biochemical and physiological effects.
Biochemical and physiological effects:
N,N'-pentane-1,5-diyldipyridine-2-carboxamide has been found to have a variety of biochemical and physiological effects, including antioxidant activity, anti-inflammatory activity, and anticancer activity. N,N'-pentane-1,5-diyldipyridine-2-carboxamide has been shown to scavenge free radicals and protect cells from oxidative damage. N,N'-pentane-1,5-diyldipyridine-2-carboxamide has also been found to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. Finally, N,N'-pentane-1,5-diyldipyridine-2-carboxamide has been found to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of N,N'-pentane-1,5-diyldipyridine-2-carboxamide is its ability to form stable complexes with metal ions, which can be used for a variety of applications in biochemistry and medicinal chemistry. However, one of the limitations of N,N'-pentane-1,5-diyldipyridine-2-carboxamide is its relatively low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are many potential future directions for research on N,N'-pentane-1,5-diyldipyridine-2-carboxamide. One area of research could focus on the development of new N,N'-pentane-1,5-diyldipyridine-2-carboxamide-metal complexes for use in catalysis and materials science. Another area of research could focus on the development of new N,N'-pentane-1,5-diyldipyridine-2-carboxamide-based drugs for the treatment of cancer and other diseases. Finally, research could focus on the development of new methods for synthesizing N,N'-pentane-1,5-diyldipyridine-2-carboxamide and other related compounds.

Synthesis Methods

N,N'-pentane-1,5-diyldipyridine-2-carboxamide can be synthesized by reacting 2,6-pyridinedicarboxylic acid with pentane-1,5-diamine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction is typically carried out in a solvent such as dichloromethane or dimethylformamide (DMF) at room temperature for several hours. The resulting product is then purified by column chromatography to obtain pure N,N'-pentane-1,5-diyldipyridine-2-carboxamide.

Scientific Research Applications

N,N'-pentane-1,5-diyldipyridine-2-carboxamide has been widely used as a ligand for metal ions such as copper, nickel, and zinc. N,N'-pentane-1,5-diyldipyridine-2-carboxamide can form stable complexes with these metal ions, which can be used for a variety of applications in biochemistry and medicinal chemistry. For example, N,N'-pentane-1,5-diyldipyridine-2-carboxamide-copper complexes have been used as catalysts for a variety of reactions, including the oxidation of alcohols and the synthesis of cyclic carbonates. N,N'-pentane-1,5-diyldipyridine-2-carboxamide-nickel complexes have been used as precursors for the synthesis of nickel nanoparticles, which have potential applications in catalysis and materials science.